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Compound of Interest

Compound Name: 3,6,9,12-Tetraoxahexadecan-1-OL

Cat. No.: B073479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analytical characterization of 3,6,9,12-Tetraoxahexadecan-1-ol. This document

is intended to be a valuable resource for professionals in research and development who are

working with or exploring the applications of this compound.

Core Molecular Data
3,6,9,12-Tetraoxahexadecan-1-ol, also known by its synonym tetraethylene glycol monobutyl

ether, is a chemical compound with a range of applications in industrial and research settings.

[1] Its fundamental molecular attributes are summarized in the table below.

Parameter Value Source(s)

Molecular Formula C₁₂H₂₆O₅ [2][3]

Molecular Weight 250.33 g/mol [2]

Monoisotopic Mass 250.17802393 Da [1]

CAS Number 1559-34-8

IUPAC Name

2-[2-[2-(2-

butoxyethoxy)ethoxy]ethoxy]et

hanol

[1]
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Physicochemical Properties
A summary of the key physicochemical properties of 3,6,9,12-Tetraoxahexadecan-1-ol is
presented below, offering insights into its behavior in various experimental conditions.

Property Value Source(s)

Appearance Colorless Liquid [4]

Boiling Point 304 °C [1]

Melting Point -33 °C [1]

Density 1.0 g/cm³ [1]

Solubility in Water Miscible [1]

LogP -0.26 [1]

Synthesis and Logical Workflow
The industrial synthesis of 3,6,9,12-Tetraoxahexadecan-1-ol typically involves the ethoxylation

of ethylene glycol monobutyl ether. The process is a sequential reaction followed by purification

to achieve the desired high-purity product.
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Figure 1: Synthesis Workflow of 3,6,9,12-Tetraoxahexadecan-1-ol
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Figure 2: General Schematic of Williamson Ether Synthesis

Reactants

Reaction Steps

Products

Alcohol (R-OH)

Alkoxide Formation

Strong Base (e.g., NaH) Alkyl Halide (R'-X)

SN2 Attack

Alkoxide (R-O⁻)

Hydrogen Gas (H₂) Ether (R-O-R')Salt (NaX)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3: Quality Control Workflow for Polyethylene Glycol Ethers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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